Cas no 921772-02-3 (Cyclohexane, [(1S,2S)-2-nitro-1-(nitromethyl)butyl]-)

• Product name: Cyclohexane, [(1S,2S)-2-nitro-1-(nitromethyl)butyl]-
• CAS No: 921772-02-3
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 743159
• PubChem ID: 71422015

Cyclohexane, [(1S,2S)-2-nitro-1-(nitromethyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, [(1S,2S)-2-nitro-1-(nitromethyl)butyl]-
• [(2S,3S)-1,3-dinitropentan-2-yl]cyclohexane
• DTXSID20841058
• 921772-02-3

• Inchi： InChI=1S/C11H20N2O4/c1-2-11(13(16)17)10(8-12(14)15)9-6-4-3-5-7-9/h9-11H,2-8H2,1H3/t10-,11+/m1/s1
• InChI Key： ZKKOSPNFEPWOJF-MNOVXSKESA-N
• SMILES： CCC(C(C[N+](=O)[O-])C1CCCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 91.6Ų